Cas no 952319-71-0 ((2-methylindazol-5-yl)boronic acid)

(2-Methylindazol-5-yl)boronic acid is a versatile boronic acid derivative widely employed in Suzuki-Miyaura cross-coupling reactions, a key method for forming carbon-carbon bonds in organic synthesis. Its indazole core and boronic acid functional group make it a valuable building block for pharmaceuticals, agrochemicals, and materials science applications. The compound exhibits good stability under standard conditions and demonstrates high reactivity with aryl and heteroaryl halides, enabling efficient synthesis of complex heterocyclic structures. Its 2-methyl substitution enhances steric control in coupling reactions, improving selectivity. The product is typically supplied with high purity, ensuring reliable performance in demanding synthetic workflows. Proper handling under inert atmospheres is recommended to maintain stability.
(2-methylindazol-5-yl)boronic acid structure
952319-71-0 structure
Product Name:(2-methylindazol-5-yl)boronic acid
CAS No:952319-71-0
MF:C8H9BN2O2
MW:175.980261564255
MDL:MFCD09870056
CID:802580
PubChem ID:44119217
Update Time:2025-11-05

(2-methylindazol-5-yl)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (2-Methyl-2H-indazol-5-yl)boronic acid
    • (2-methylindazol-5-yl)boronic acid
    • 2-Methyl-2H-indazole-5-boronic acid
    • 2-Methylindazole-5-boronic acid
    • B-(2-methyl-2H-indazol-5-yl)Boronic acid
    • Boronic acid,B-(2-methyl-2H-indazol-5-yl)-
    • B-(2-Methyl-2H-indazol-5-yl)boronic acid (ACI)
    • MDL: MFCD09870056
    • Inchi: 1S/C8H9BN2O2/c1-11-5-6-4-7(9(12)13)2-3-8(6)10-11/h2-5,12-13H,1H3
    • InChI Key: KVNWFZDGOYSXJG-UHFFFAOYSA-N
    • SMILES: OB(C1=CC2C(=NN(C)C=2)C=C1)O

Computed Properties

  • Exact Mass: 176.07600
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 191
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: White to Yellow Solid
  • PSA: 58.28000
  • LogP: -0.74690

(2-methylindazol-5-yl)boronic acid Security Information

(2-methylindazol-5-yl)boronic acid Pricemore >>

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(2-methylindazol-5-yl)boronic acid Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Diisopropylethylamine ,  Diboronic acid Catalysts: [2′-(Amino-κN)[1,1′-biphenyl]-2-yl-κC][butylbis(tricyclo[3.3.1.13,7]dec-1-yl)pho… Solvents: Methanol ;  1 h, 50 °C
Reference
Aryltriazine derivatives and related compounds as thyroid hormone receptor beta agonist compounds and their preparation
, World Intellectual Property Organization, , ,

(2-methylindazol-5-yl)boronic acid Raw materials

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